N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-2-(ethylthio)benzamide

• IUPAC Name: N-[[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl]-2-ethylsulfanylbenzamide
• InChI: InChI=1S/C22H25N3O2S/c1-2-28-20-10-6-3-7-17(20)21(26)23-15-16-11-13-25(14-12-16)22-24-18-8-4-5-9-19(18)27-22/h3-10,16H,2,11-15H2,1H3,(H,23,26)
• InChI Key: ATOOFMBLLSSODG-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NCC2CCN(CC2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C22H25N3O2S
• Molecular Weight: 395.5 g/mol

Description

N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-2-(ethylthio)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Anti-Acetylcholinesterase Activity

A series of piperidine derivatives, including structures related to N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-2-(ethylthio)benzamide, were synthesized and evaluated for their anti-acetylcholinesterase (anti-AChE) activity. These studies found that certain derivatives exhibited potent inhibition of acetylcholinesterase, an enzyme involved in breaking down acetylcholine, suggesting potential for treating conditions like Alzheimer's disease (Sugimoto et al., 1990).

Antitrypanosomal Activity

Research into novel amide and urea derivatives of thiazol-2-ethylamines, which share a structural resemblance to the compound , showed significant activity against Trypanosoma brucei, the causative agent of human African trypanosomiasis. This work highlights the potential for developing new treatments for neglected tropical diseases (Patrick et al., 2016).

Antibacterial and Antifungal Applications

The synthesis and characterization of novel benzamides and their metal complexes have been studied for their potential antibacterial and antifungal activities. Findings indicate that some of these compounds exhibit significant activity against a variety of bacterial and fungal strains, suggesting their utility in developing new antimicrobial agents (Khatiwora et al., 2013).

Antitubercular Activity

A study focused on the design and synthesis of thiazole-aminopiperidine hybrid analogues revealed several compounds with potent activity against Mycobacterium tuberculosis, the bacterium responsible for tuberculosis. This research demonstrates the potential for creating new antitubercular agents based on piperidine derivatives (Jeankumar et al., 2013).

Gelation Behavior and Supramolecular Chemistry

N-(thiazol-2-yl) benzamide derivatives, which include structures akin to the compound , have been investigated for their gelation behavior. This research contributes to understanding the role of methyl functionality and multiple non-covalent interactions in gelation, highlighting applications in materials science and supramolecular chemistry (Yadav & Ballabh, 2020).